molecular formula C15H24N2O B8689830 4-Amino-N-(2,4,4-trimethylpentan-2-yl)benzamide CAS No. 196802-40-1

4-Amino-N-(2,4,4-trimethylpentan-2-yl)benzamide

Cat. No. B8689830
CAS RN: 196802-40-1
M. Wt: 248.36 g/mol
InChI Key: DBGDNGXXSNFEMD-UHFFFAOYSA-N
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Description

4-Amino-N-(2,4,4-trimethylpentan-2-yl)benzamide is a useful research compound. Its molecular formula is C15H24N2O and its molecular weight is 248.36 g/mol. The purity is usually 95%.
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properties

CAS RN

196802-40-1

Molecular Formula

C15H24N2O

Molecular Weight

248.36 g/mol

IUPAC Name

4-amino-N-(2,4,4-trimethylpentan-2-yl)benzamide

InChI

InChI=1S/C15H24N2O/c1-14(2,3)10-15(4,5)17-13(18)11-6-8-12(16)9-7-11/h6-9H,10,16H2,1-5H3,(H,17,18)

InChI Key

DBGDNGXXSNFEMD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC(C)(C)NC(=O)C1=CC=C(C=C1)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-nitro-N-(tert-octyl)benzamide (30 g, 0.108 mol) dissolved in 200 ml of ethyl acetate was hydrogenated in a 500 ml hydrogenator in the presence of 4.8 g of palladium, 10% on charcoal with 50% water as the catalyst (hydrogen pressure: 8-10 bar) at a temperature of 70-75° C. for 1 hour and 15 minutes. After filtering, concentrating the solvent and vacuum drying, 20.4 g (yield: 76%) of 4-amino-N-(tert-octyl)benzamide were obtained in the form of a pale yellow powder and used as is in the next step.
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30 g
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200 mL
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4.8 g
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Synthesis routes and methods II

Procedure details

4-Nitro-N-(tert-octyl)benzamide (30 g, 0.108 mol) dissolved in 200 ml of ethyl acetate is hydrogenated, in a 500 ml hydrogenator, in the presence of 4.8 g of 10% palladium-on-charcoal containing 50% of water, as catalyst (hydrogen pressure: 8-10 bar), at a temperature of 70-75° C. for 1 hour and 15 minutes. After filtration, concentration of the solvent and drying under vacuum, 20.4 g (yield: 76%) of 4-amino-N-(tert-octyl)benzamide are obtained in the form of a light yellow powder, which is used as it is in the following stage.
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30 g
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reactant
Reaction Step One
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200 mL
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solvent
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reactant
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4.8 g
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